molecular formula C9H8ClN3O B7881633 2-benzyl-5-chloro-1H-1,2,4-triazol-3-one

2-benzyl-5-chloro-1H-1,2,4-triazol-3-one

Cat. No.: B7881633
M. Wt: 209.63 g/mol
InChI Key: UQCQVOVQFREQBC-UHFFFAOYSA-N
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Description

The compound identified as “2-benzyl-5-chloro-1H-1,2,4-triazol-3-one” is a chemical entity with specific properties and applications. While detailed information about this compound is limited in public databases, it is essential to understand its general characteristics, preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds.

Preparation Methods

The preparation of 2-benzyl-5-chloro-1H-1,2,4-triazol-3-one involves synthetic routes and reaction conditions that are tailored to its chemical structure. Common synthetic methods include:

Industrial production methods may vary, but they generally focus on optimizing yield and purity while minimizing environmental impact.

Scientific Research Applications

Mechanism of Action

The mechanism of action of 2-benzyl-5-chloro-1H-1,2,4-triazol-3-one involves its interaction with molecular targets and pathways within biological systems. While the exact mechanism is not fully understood, it is believed to interact with specific enzymes or receptors, leading to changes in cellular processes .

Comparison with Similar Compounds

2-benzyl-5-chloro-1H-1,2,4-triazol-3-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures or functional groups . The comparison may focus on differences in reactivity, stability, and applications.

Conclusion

This compound is a versatile compound with significant potential in various fields of scientific research. Understanding its preparation methods, chemical reactions, applications, mechanism of action, and comparison with similar compounds provides valuable insights into its properties and uses.

Properties

IUPAC Name

2-benzyl-5-chloro-1H-1,2,4-triazol-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8ClN3O/c10-8-11-9(14)13(12-8)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQCQVOVQFREQBC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CN2C(=O)N=C(N2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)CN2C(=O)N=C(N2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8ClN3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

209.63 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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